Cas no 1335113-29-5 (2-FLUORO-1-(3-FLUOROPHENYL)ETHAN-1-ONE)

• Product Name: 2-FLUORO-1-(3-FLUOROPHENYL)ETHAN-1-ONE
• CAS No: 1335113-29-5
• MF: C₈H₆F₂O
• MW: 156.129449367523
• CID: 4589134
• PubChem ID: 22442009
• Update Time: 2025-10-29

2-FLUORO-1-(3-FLUOROPHENYL)ETHAN-1-ONE Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-1-(3-fluorophenyl)ethanone
• Ethanone, 2-fluoro-1-(3-fluorophenyl)-
• 2-FLUORO-1-(3-FLUOROPHENYL)ETHAN-1-ONE

• Inchi： 1S/C8H6F2O/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4H,5H2
• InChI Key： LJHPTBGNCUCBQT-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC(F)=C1)CF

Computed Properties

• Exact Mass: 156.03867113g/mol
• Monoisotopic Mass: 156.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-FLUORO-1-(3-FLUOROPHENYL)ETHAN-1-ONE

2-Fluoro-1-(3-fluorophenyl)ethan-1-one (CAS No. 1335113-29-5)

2-fluoro-1-(3-fluorophenyl)ethan-one, also known by its CAS number 1335113-29-5, is a fluorinated aromatic ketone that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a fluorine atom at the 2-position of the ethanone group and another fluorine atom at the 3-position of the phenyl ring. This combination of fluorination and aromaticity makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

The synthesis of 2-fluoro-1-(3-fluorophenyl)ethan-one typically involves a multi-step process that includes nucleophilic substitution, Friedel-Crafts acylation, or other fluorination techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions necessary for constructing the fluorinated aromatic system.

In terms of chemical properties, 2-fluoro-1-(3-fluorophenyl)ethan-one exhibits a high degree of stability due to the electron-withdrawing effects of the fluorine atoms. These effects not only enhance the molecule's resistance to oxidation but also influence its reactivity in various chemical transformations. The compound's solubility in organic solvents and its ability to form stable complexes with metal ions make it an attractive candidate for applications in coordination chemistry and catalysis.

The biological activity of 2-fluoro-1-(3-fluorophenyl)ethan-one has been extensively studied in recent years. Preclinical studies have shown that this compound possesses potent anti-inflammatory and antioxidant properties, making it a promising lead compound for drug development. Additionally, its ability to modulate enzyme activity has led to investigations into its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In the field of materials science, 2-fluoro-1-(3-fluorophenyl)ethan-one has been explored as a building block for constructing advanced materials with tailored electronic properties. Its fluorinated aromatic system contributes to high thermal stability and mechanical strength, making it suitable for applications in high-performance polymers and electronic devices.

The environmental impact of 2-fluoro-1-(3-fluorophenyl)ethan-one is another area of active research. Studies have focused on understanding its biodegradation pathways and assessing its potential toxicity to aquatic organisms. These efforts are crucial for ensuring that the compound can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, 2-fluoro-1-(3-fluorophenyl)ethan-one (CAS No. 1335113-29-5) is a multifaceted compound with significant potential across diverse scientific disciplines. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a key molecule for future innovations in medicine, agriculture, and materials science.